Cas no 41513-04-6 (1-bromo-4-chloro-2-nitrobenzene)

• Product Name: 1-bromo-4-chloro-2-nitrobenzene
• CAS No: 41513-04-6
• MF: C₆H₃BrClNO₂
• MW: 236.450519800186
• MDL: MFCD00024320
• CID: 55429
• PubChem ID: 24849291
• Update Time: 2025-05-21

1-bromo-4-chloro-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloronitrobenzene
• 1-Bromo-4-chloro-2-nitrobenzene
• Benzene, 1-bromo-4-chloro-2-nitro-
• 4-Bromo-3-nitrochlorobenzene
• 3-CHLORO-6-BROMONITROBENZENE
• PubChem3593
• 1-bromo-4-chloronitrobenzene
• KSC490M7R
• 2-bromo-5-chloro-nitrobenzene
• Bromo-4-chloro-2-nitrobenzene
• 2-Nitro-4-chlorophenyl bromide
• 1-bromo4-chloro-2-nitro-benzene
• 4-Chloro-1-bromo-2-nitrobenzene
• UKTIMFAJRPSNGR-UHFFFAOYSA-N
• 4-Chloro-1-bromo-2-nitrobenzen
• EINECS 255-421-4
• Z855735496
• 1-bromo-4-chloro-2-nitro-benzene
• EN300-66036
• A20738
• AC-26063
• CS-W002148
• NS00030996
• B5696
• AS-17853
• DTXSID00194397
• MFCD00024320
• 2-Brom-5-chlornitrobenzol
• PB48086
• FT-0611478
• SY020713
• 1-bromo-2-nitro-4-chloro-benzene
• AMY28493
• 41513-04-6
• TD1113
• AKOS005145854
• 4-Bromo-3-nitrochlorobenzene;1-Bromo-2-nitro-4-chlorobenzene;3-chloro-6-bromonitrobenzene
• SCHEMBL165577
• 1-Bromo-4-chloro-2-nitrobenzene, 97%
• 1-Bromo-4-chloro-2-nitrobenzene,98%
• 1-Bromo-2-nitro-4-chlorobenzene; 1-Bromo-4-chloro-2-nitrobenzene; 2-Bromo-5-chloronitrobenzene; 4-Bromo-3-nitrochlorobenzene; 4-Chloro-2-bromonitrobenzene
• 1-bromo-4-chloro-2-nitrobenzene

• MDL： MFCD00024320
• Inchi： 1S/C6H3BrClNO2/c7-5-2-1-4(8)3-6(5)9(10)11/h1-3H
• InChI Key： UKTIMFAJRPSNGR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1[N+](=O)[O-])Cl
• BRN： 1950424

Computed Properties

• Exact Mass: 234.90400
• Monoisotopic Mass: 234.904
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 45.8

Experimental Properties

• Color/Form: powder
• Density: 2.048 g/mL at 25 °C(lit.)
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 242.5°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.6110 (estimate)
• PSA: 45.82000
• LogP: 3.53390
• λmax: 305(EtOH)(lit.)
• Solubility: Not determined

1-bromo-4-chloro-2-nitrobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R33; R36/37/38
• Safety Term：S26;S36/37/39

Additional information on 1-bromo-4-chloro-2-nitrobenzene

1-Bromo-4-Chloro-2-Nitrobenzene: A Comprehensive Overview

1-Bromo-4-Chloro-2-Nitrobenzene, also known by its CAS Registry Number CAS No. 41513-04-6, is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring bromine, chlorine, and nitro groups attached to a benzene ring at specific positions. The presence of these substituents imparts distinctive chemical and physical properties, making it a valuable molecule for research and industrial purposes.

The synthesis of 1-bromo-4-chloro-2-nitrobenzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating the desired substituents through electrophilic substitution or other advanced organic synthesis techniques. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the preparation of this compound, reducing production costs and minimizing environmental impact.

In terms of chemical properties, 1-bromo-4-chloro-2-nitrobenzene exhibits high stability under standard conditions due to the electron-withdrawing nature of its substituents. The nitro group at the 2-position significantly influences the electronic structure of the benzene ring, enhancing its reactivity towards certain transformations while rendering it less susceptible to oxidation or reduction under mild conditions.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of advanced materials, such as high-performance polymers and specialty chemicals. Researchers have recently explored its potential in the development of novel aromatic polymers with improved thermal stability and mechanical properties. Additionally, its role as a precursor in the synthesis of pharmaceutical intermediates has garnered significant attention, particularly in the context of drug design targeting specific biological pathways.

Recent studies have also highlighted the environmental implications of CAS No. 41513-04-6. While it is not classified as a hazardous substance under standard regulations, its production and disposal require careful consideration to minimize ecological impact. Efforts are underway to develop greener synthesis routes and recycling strategies for this compound, aligning with global sustainability goals.

In conclusion, 1-bromo-4-chloro-2-nitrobenzene stands as a testament to the ingenuity of modern organic chemistry, offering versatile applications across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even more pivotal role in shaping future innovations in chemistry and materials science.